2,5-dihydroxybenzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone

• IUPAC Name: 2-[(E)-(5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazinylidene)methyl]benzene-1,4-diol
• InChI: InChI=1S/C16H12N6O2/c23-10-5-6-13(24)9(7-10)8-17-21-16-19-15-14(20-22-16)11-3-1-2-4-12(11)18-15/h1-8,23-24H,(H2,18,19,21,22)/b17-8+
• InChI Key: QAPZZTILBRLTCC-CAOOACKPSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)N=C(N=N3)NN=CC4=C(C=CC(=C4)O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C3=C(N2)N=C(N=N3)N/N=C/C4=C(C=CC(=C4)O)O
• Molecular Formula: C16H12N6O2
• Molecular Weight: 320.31 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The indole and triazino rings are aromatic and would contribute to the compound’s stability and reactivity. The hydrazone group could potentially exist in different tautomeric forms, which could affect the compound’s properties.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the aromatic rings and the hydrazone group. The aromatic rings could potentially undergo electrophilic aromatic substitution reactions, while the hydrazone could be involved in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. It’s likely to be a solid at room temperature, and its solubility would depend on the specific substituents present in the molecule.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards associated with this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research, with potential applications in fields like medicinal chemistry and materials science. Future research could explore the synthesis of this compound, its reactivity, and its potential biological activity.